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Compound of Interest

Compound Name: Methiocarb-d3

Cat. No.: B569353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of Methiocarb-d3, an isotopically labeled analog of the carbamate pesticide Methiocarb. This

document is intended for researchers, scientists, and professionals in drug development who

require a detailed understanding of the preparation and analytical validation of this important

internal standard.

Introduction
Methiocarb-d3, also known as 3,5-Dimethyl-4-(methylthio)phenyl N-(methyl-d3)carbamate or

Mercaptodimethur-d3, is a deuterated form of Methiocarb.[1] Due to its isotopic labeling,

Methiocarb-d3 serves as an ideal internal standard for the quantification of Methiocarb in

various matrices using mass spectrometry-based techniques such as Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-

MS).[2][3] The use of a stable isotope-labeled internal standard is crucial for correcting for

matrix effects and variations in sample preparation and instrument response, thereby ensuring

accurate and precise quantification of the target analyte.[4]

This guide details the synthetic pathway to Methiocarb-d3, provides a summary of its key

physicochemical properties, and outlines the analytical methods used for its characterization.
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The synthesis of Methiocarb-d3 is analogous to the industrial synthesis of Methiocarb, with the

key difference being the use of a deuterated starting material. The general synthetic approach

involves the reaction of 4-methylthio-3,5-xylenol with deuterated methyl isocyanate (CD₃NCO).

Synthetic Pathway
The synthesis can be broken down into two main conceptual steps: the preparation of the key

intermediates and the final carbamoylation reaction.

Step 1: Preparation of Intermediates

Step 2: Carbamoylation3,5-Xylenol ThiomethylationReagents 4-Methylthio-3,5-xylenol

Reaction

Methylamine-d3 Phosgenation

e.g., Phosgene

Methyl-d3 Isocyanate

Methiocarb-d3

Click to download full resolution via product page

Figure 1: General synthetic pathway for Methiocarb-d3.

Experimental Protocols
While a specific, detailed, publicly available protocol for the synthesis of Methiocarb-d3 is not

readily found in the scientific literature, the following represents a generalized procedure based

on the known synthesis of carbamates.

2.2.1. Preparation of 4-Methylthio-3,5-xylenol

This precursor is commercially available. However, a general synthetic approach involves the

thiomethylation of 3,5-xylenol.

2.2.2. Preparation of Deuterated Methyl Isocyanate (CD₃NCO)

Deuterated methyl isocyanate is the key reagent for introducing the isotopic label. It can be

synthesized from deuterated methylamine (CD₃NH₂) by reaction with phosgene or a phosgene
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equivalent.

2.2.3. Synthesis of Methiocarb-d3

Reaction: In an inert, anhydrous solvent (e.g., toluene, dichloromethane), 4-methylthio-3,5-

xylenol is reacted with an equimolar amount of deuterated methyl isocyanate. The reaction is

typically carried out in the presence of a catalytic amount of a tertiary amine (e.g.,

triethylamine, pyridine) to facilitate the reaction.

Reaction Conditions: The reaction mixture is stirred at room temperature or with gentle

heating until the reaction is complete, which can be monitored by techniques such as Thin

Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up and Purification: Upon completion, the reaction mixture is typically washed with

dilute acid and brine to remove the catalyst and any unreacted starting materials. The

organic layer is then dried over an anhydrous salt (e.g., sodium sulfate) and the solvent is

removed under reduced pressure. The crude product is then purified, commonly by

recrystallization or column chromatography, to yield pure Methiocarb-d3.

Characterization of Methiocarb-d3
Thorough characterization is essential to confirm the identity, purity, and isotopic enrichment of

the synthesized Methiocarb-d3.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Methiocarb-d3.
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Property Value Reference(s)

Chemical Name

3,5-Dimethyl-4-

(methylthio)phenyl N-(methyl-

d3)carbamate

Synonyms
Mercaptodimethur-d3,

Methiocarb-(N-methyl-d3)

CAS Number 1581694-94-1

Molecular Formula C₁₁H₁₂D₃NO₂S

Molecular Weight 228.33 g/mol

Isotopic Purity >99.8 atom% D

Chemical Purity >99.0 % (by HPLC)

Analytical Characterization
3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation and for determining the isotopic

purity of Methiocarb-d3.

¹H NMR: The proton NMR spectrum is used to confirm the absence of the N-methyl proton

signal that would be present in the non-deuterated Methiocarb. The isotopic purity is

determined by comparing the integration of the residual N-methyl proton signal (if any) to the

integration of other protons in the molecule.

¹³C NMR: The carbon-13 NMR spectrum provides information about the carbon skeleton of

the molecule. The signal for the deuterated methyl carbon will be observed as a multiplet due

to coupling with deuterium.

3.2.2. Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of Methiocarb-d3 and to study its

fragmentation pattern.
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High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass

measurement, which can be used to confirm the elemental composition of the molecule. The

expected exact mass for the [M+H]⁺ ion of Methiocarb-d3 (C₁₁H₁₃D₃NO₂S) is approximately

229.1197.

Tandem Mass Spectrometry (MS/MS): MS/MS is used to study the fragmentation of the

molecule. The fragmentation pattern of Methiocarb-d3 will be similar to that of non-

deuterated Methiocarb, but with a +3 Da shift for fragments containing the deuterated methyl

group. A known characteristic fragment ion for carbamates results from the neutral loss of

methyl isocyanate (CH₃NCO, -57 Da). For Methiocarb-d3, a neutral loss of deuterated

methyl isocyanate (CD₃NCO, -60 Da) would be expected. A study on the fragmentation of

non-deuterated Methiocarb identified characteristic product ions at m/z 121 and 169.

Application in Quantitative Analysis
The primary application of Methiocarb-d3 is as an internal standard in quantitative analytical

methods.

Sample Spike with
Methiocarb-d3 Extraction LC-MS/MS Analysis Quantification

Ratio of Analyte to
Internal Standard

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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